molecular formula C20H16N4O3S B3000451 N-(benzo[d]thiazol-2-yl)-2-(3-(2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide CAS No. 922975-75-5

N-(benzo[d]thiazol-2-yl)-2-(3-(2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

Cat. No. B3000451
CAS RN: 922975-75-5
M. Wt: 392.43
InChI Key: ACRZTINTKVOWLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(benzo[d]thiazol-2-yl)-2-(3-(2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16N4O3S and its molecular weight is 392.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

  • A study by Koppireddi et al. (2013) synthesized derivatives similar to N-(benzo[d]thiazol-2-yl)acetamide, evaluating their anti-inflammatory and antioxidant activities. Compounds showed significant efficacy in DPPH radical scavenging, superoxide anion scavenging, and lipid peroxide inhibition, indicating potential antioxidant and anti-inflammatory applications (Koppireddi et al., 2013).

Antibacterial Properties

  • Bhoi et al. (2015) synthesized derivatives containing the N-(benzo[d]thiazol-2-yl)acetamide structure, revealing broad-spectrum antibacterial activity against various Gram-positive and Gram-negative bacteria (Bhoi et al., 2015).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

  • Stec et al. (2011) explored compounds with a similar structure for inhibiting PI3Kα and mTOR, vital for cancer treatment. These compounds demonstrated efficacy both in vitro and in vivo, suggesting their role in cancer therapy (Stec et al., 2011).

Photophysical Properties

  • Balijapalli et al. (2017) investigated the photophysical properties of N-(benzo[d]thiazol-2-yl)acetamide crystals. Their study offers insights into the hydrogen bond associations and molecular assemblies, which could be significant in material science and molecular engineering (Balijapalli et al., 2017).

COX Inhibitory Activity

  • Ertas et al. (2022) synthesized derivatives with the N-(benzo[d]thiazol-2-yl)acetamide structure, which exhibited strong COX-2 inhibitory activity, suggesting potential anti-inflammatory and analgesic applications (Ertas et al., 2022).

Antimalarial and COVID-19 Drug Potential

  • Fahim and Ismael (2021) assessed the reactivity of similar compounds for antimalarial activity and potential as COVID-19 drugs, indicating their significance in infectious disease research (Fahim & Ismael, 2021).

Urease Inhibition

  • Gull et al. (2016) synthesized N-(benzo[d]thiazol-2-yl)acetamide derivatives, finding significant urease inhibitory activity, suggesting potential applications in treating infections and disorders related to urease activity (Gull et al., 2016).

properties

IUPAC Name

N-(1,3-benzothiazol-2-yl)-2-[3-(2-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N4O3S/c1-27-16-8-4-2-6-13(16)14-10-11-19(26)24(23-14)12-18(25)22-20-21-15-7-3-5-9-17(15)28-20/h2-11H,12H2,1H3,(H,21,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACRZTINTKVOWLJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)NC3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.